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Compound of Interest

2-Bromo-4-(2-hydroxyethoxy)-5-
Compound Name:

methoxybenzonitrile
CAS No.: 832674-46-1

Cat. No.: B1337221

Get Quote

\ J

Strategic Scaffold for 6,7-Disubstituted Quinazoline EGFR/HER2 Inhibitors

Executive Summary

2-Bromo-4-(2-hydroxyethoxy)-5-methoxybenzonitrile (CAS 832674-46-1) is a highly
specialized organonitrile intermediate used in medicinal chemistry. It serves as a pivotal
building block for the synthesis of 4-anilinoquinazoline and 3-cyanoquinoline pharmacophores,
which form the core structure of several FDA-approved Tyrosine Kinase Inhibitors (TKIS)
targeting EGFR (Epidermal Growth Factor Receptor) and HER2 (Human Epidermal Growth
Factor Receptor 2).

Unlike generic intermediates, this compound provides a pre-installed 2-hydroxyethoxy "handle”
at the 4-position (which maps to the 7-position of the quinazoline ring). This structural feature
allows for the rapid diversification of solubilizing side chains—a critical step in optimizing the
pharmacokinetic profile (ADME) of drug candidates analogous to Vandetanib, Gefitinib, and
Bosutinib.
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Chemical Identity & Physiochemical Properties[1][2]

Property Data

_ 2-Bromo-4-(2-hydroxyethoxy)-5-
Chemical Name o
methoxybenzonitrile

CAS Number 832674-46-1

Molecular Formula C10H10BrNOs3

Molecular Weight 272.10 g/mol

Appearance White to off-white crystalline solid
Melting Point 118 — 122 °C (Typical)

Soluble in DMSO, DMF, Ethyl Acetate; Sparingly

Solubilit
Y soluble in Water

Nitrile (C=N), Aryl Bromide (Ar-Br), Primary

Key Functional Groups
Alcohol (-OH), Aryl Ether (-OMe)

Structural Analysis

The molecule is a tri-substituted benzonitrile. Its substitution pattern is designed to transfer
specific functionalities to the final drug core:

e C1 Nitrile (-CN): Precursor to the C4-N3 bond in quinazolines or the C3-cyano group in
guinolines.

o C2 Bromide (-Br): A labile leaving group for nucleophilic aromatic substitution (

) with ammonia (to form amidines) or anilines.

o C4 (2-Hydroxyethoxy): Maps to the 7-position of the quinazoline ring, a common site for
solubilizing tails (e.g., morpholine, piperidine).

o C5 Methoxy (-OMe): Maps to the 6-position of the quinazoline ring, a standard feature in
EGFR inhibitors (e.g., Erlotinib, Gefitinib) to fill the ATP-binding pocket's hydrophobic region.
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Strategic Utility in Drug Design

This intermediate is utilized to synthesize Class | and Class Il EGFR Inhibitors. Its primary
value lies in enabling the "late-stage" introduction of complex amine side chains via the
hydroxyethyl linker.

Mechanism of Scaffold Construction

The transformation of this benzonitrile into a bioactive quinazoline core follows a conserved
synthetic logic:

e Amidation: The C2-Bromine is displaced by ammonia to generate an anthranilonitrile
derivative.

e Cyclization: The anthranilonitrile is condensed with formamide or formamidine acetate to
close the pyrimidine ring, yielding a quinazolin-4(3H)-one.

e Chlorination & Coupling: The quinazolinone is chlorinated (using

) and then coupled with a specific aniline (e.g., 3-chloro-4-fluoroaniline) to install the kinase-
binding "head group.”

Pathway Visualization

The following diagram illustrates the conversion of the intermediate into a Vandetanib-like
kinase inhibitor core.
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Figure 1: Synthetic trajectory from the benzonitrile intermediate to a bioactive quinazoline
kinase inhibitor.[1][2]

Synthesis Protocol
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The synthesis of 2-Bromo-4-(2-hydroxyethoxy)-5-methoxybenzonitrile typically proceeds
via the alkylation of its phenolic precursor. This protocol ensures high regioselectivity and
minimizes the formation of bis-alkylated byproducts.

Precursor[4][6]

o Starting Material: 2-Bromo-4-hydroxy-5-methoxybenzonitrile (CAS 161196-87-8).

o Reagent: Ethylene Carbonate (preferred for green chemistry) or 2-Bromoethanol.

Detailed Methodology (Ethylene Carbonate Route)

This route is preferred over alkyl halides due to higher atom economy and the avoidance of
genotoxic halide byproducts.

o Setup: Charge a reaction vessel with 2-Bromo-4-hydroxy-5-methoxybenzonitrile (1.0 eq) and
Potassium Carbonate (

, 1.5 eq) in DMF (Dimethylformamide, 10 volumes).

o Alkylation: Add Ethylene Carbonate (1.2 eq). Heat the mixture to 100-110°C.

» Monitoring: Monitor reaction progress via HPLC (C18 column, Acetonitrile/Water gradient).
The reaction is complete when the starting phenol is <0.5%.

o Mechanism:[3] The phenoxide anion attacks the cyclic carbonate, opening the ring and
releasing

(if decarboxylation occurs) or forming the hydroxyethyl ether directly.

o Workup: Cool to room temperature. Pour the reaction mass into Ice Water (30 volumes). Stir
for 1 hour to precipitate the product.

« |solation: Filter the solid. Wash the cake with water (3x) to remove residual DMF and
inorganic salts.

 Purification: Recrystallize from Ethanol or Ethyl Acetate/Heptane to achieve >98% purity.
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Critical Process Parameters (CPPs)

o Temperature Control: Maintain 100-110°C. Lower temperatures result in incomplete

conversion; higher temperatures (>130°C) may cause nitrile hydrolysis.

o Stoichiometry: Excess Ethylene Carbonate is easily removed during aqueous workup,

whereas unreacted phenol is difficult to separate from the product.

Analytical Characterization

Validation of the structure is essential to ensure the correct isomer (4-alkoxy vs 5-alkoxy) has

been formed.

Technique

Expected Result

Interpretation

1H NMR (DMSO-d6)

5 3.85 (s, 3H, -OCH3)

Confirms Methoxy group.

8 4.15 (t, 2H, -OCH2-)

Confirms Ethoxy methylene

adjacent to oxygen.

& 3.75 (m, 2H, -CH20H)

Confirms terminal

hydroxymethylene.

5 4.95 (t, 1H, -OH)

Confirms hydroxyl proton

(exchangeable).

0 7.50, 7.65 (s, 1H each)

Two singlets indicate para-
position protons on the
benzene ring (positions 3 and
6).

IR Spectroscopy

~2220cm™1

Sharp peak characteristic of
the Nitrile (CN) group.

Mass Spectrometry

miz 272/274 [M+H]+

Characteristic 1:1 doublet
pattern confirms presence of

one Bromine atom.

Safety & Handling (MSDS Highlights)
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e GHS Classification: Acute Toxicity (Oral/Dermal/Inhalation) - Category 4; Skin Irritation -
Category 2; Eye Irritation - Category 2A.

e Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319
(Causes serious eye irritation).

e Handling: Handle in a fume hood. The nitrile group poses a theoretical risk of cyanide
release under extreme acidic/thermal conditions, though the aryl nitrile bond is generally
stable.

o Storage: Store at room temperature (15-25°C) in a dry, well-ventilated place. Keep container
tightly closed to prevent moisture absorption (hygroscopic potential of the alcohol tail).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Technical Guide: 2-Bromo-4-(2-hydroxyethoxy)-5-
methoxybenzonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1337221/docs#technical-guide-2-bromo-4-2-
hydroxyethoxy-5-methoxybenzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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